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Efficacy and Safety Comparison

The table below summarizes core findings from recent clinical studies comparing nafamostat mesylate and

heparin in hemodialysis and other extracorporeal therapies.

Aspect
Nafamostat Mesylate
(NM)

Heparin Supporting Data & Context

Overall
Efficacy

Effective for maintaining

circuit patency; similar
filter performance to

regional citrate
anticoagulation in plasma

exchange [1].

Established efficacy,

but use is limited in
high bleeding-risk

patients [2].

In plasma exchange for

pediatric patients, no
significant difference in

transmembrane pressure
(TMP) between NM and

citrate groups [1].

Anticoagulant
Mechanism

Broad-spectrum serine

protease inhibitor. Inhibits
thrombin (IIa), Xa, XIIa,

kallikrein, and plasmin [1]
[3].

Activates antithrombin

III.

NM's short half-life is due to

rapid degradation by
carboxylesterase [1].
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Aspect
Nafamostat Mesylate
(NM)

Heparin Supporting Data & Context

Bleeding Risk
& Safety

Lower bleeding risk;

preferred for high
bleeding-risk patients.

Fewer adverse reactions
than heparin and regional

citrate [1] [2].

Higher bleeding risk
[2].

Significantly lower incidence

of bleeding-related
complications vs. heparin

(P<0.05) [2]. Fewer overall
adverse reactions vs.

regional citrate (P<0.05) [1].

Metabolic
Complications

Not associated with

citrate-related metabolic
issues (e.g., metabolic

alkalosis, hypocalcemia)
[1].

Can cause heparin-

induced
thrombocytopenia

(HIT).

In plasma exchange, citrate

group had significantly higher
metabolic alkalosis rates [1].

Additional
Benefits

Potential anti-
inflammatory and anti-

fibrotic effects; protects
renal tubular cells and

suppresses IL-17
signaling in animal

studies [4].

Primarily
anticoagulant.

Animal model shows NM
attenuates renal fibrosis by

suppressing IL-17/c-Fos
pathway [4].

Detailed Experimental Data and Protocols

For researchers requiring in-depth methodological information, here is a detailed breakdown of the

experimental designs from key studies.

Clinical Study in End-Stage Renal Disease (ESRD) [2]

Objective: To evaluate the efficacy and safety of Nafamostat mesylate vs. heparin sodium in
hemodialysis for ESRD patients.

Methods:
Design: Single-center study, 65 patients divided into NM group (n=33) and heparin group

(n=32).
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Intervention: The NM group received Nafamostat mesylate (20 mg/h to 50 mg/h) via

continuous infusion. The control group received heparin sodium (0.3-0.5 mg/kg initial dose,
then 5-10 mg/h).

Assessment: Compared clinical effectiveness, dialyzer coagulation grade, coagulation function
indices (PT, APTT, TT, INR, FIB), and adverse reactions.

Key Findings:
Effectiveness Rate: The NM group showed a significantly higher effectiveness rate (P < 0.05).

Dialyzer Coagulation: The NM group had significantly more patients with Grade 0 coagulation
and fewer with Grades II and III (P < 0.05).

Coagulation Function: Post-treatment, the heparin group had significantly prolonged PT,
APTT, TT, and INR (P < 0.05), indicating a greater systemic anticoagulant effect.

Adverse Reactions: The total incidence of adverse reactions (e.g., rash, nausea, dizziness)
was significantly lower in the NM group (P < 0.05).

Predictive Model for NM Dosing in Hemodialysis [5]

Objective: To develop a model for predicting the optimal Nafamostat mesylate dose in hemodialysis

patients.
Methods:

Design: Multicenter, retrospective analysis of 308 hemodialysis sessions from 88 patients.
Modeling: A predictive model was built using 12 variables. The top factors influencing the dose

were: oral anticoagulant use, dry body weight, age, and hemoglobin level.
Dosage: The average Nafamostat dose used was 21.90 ± 6.82 mg/h.

Key Findings:
Oral anticoagulant use and older age were associated with a lower NM dose.

Higher dry body weight and hemoglobin level were associated with a higher NM dose.
The final model had an adjusted R² of 0.49 and a root mean squared error of 4.11 mg/h.

Comparison with Regional Citrate in Plasma Exchange [1]

Objective: To compare the efficacy and safety of Nafamostat mesylate (NM) and Regional Citrate
Anticoagulation (RCA) in pediatric patients at high bleeding risk undergoing plasma exchange.

Methods:
Design: Retrospective study of 66 children (45 in RCA group, 21 in NM group).

Assessment: Compared filter performance (initial, max, and final Transmembrane Pressure -
TMP), filter grade, and adverse reactions.

Key Findings:
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Efficacy: No statistically significant differences in TMP measurements or filter grade distribution

between the two groups.
Safety: The NM group had a significantly lower overall adverse reaction rate and,

specifically, a lower rate of metabolic alkalosis than the RCA group (both P < 0.05).

Mechanism of Action and Dosing Workflow

The diagrams below illustrate the distinct anticoagulant mechanisms of Nafamostat and heparin, as well as

the patient-specific dosing workflow for Nafamostat based on the predictive model.

Heparin Mechanism Nafamostat Mesylate Mechanism

Heparin Binds to
Antithrombin III (AT)

Conformational Change
in AT

Inactivation of
Coagulation Factors
(primarily IIa & Xa)

Nafamostat Acts as a
Serine Protease Inhibitor

Direct Inhibition of
Multiple Factors

Thrombin (IIa) Factor Xa Factor XIIa Kallikrein Plasmin

Key Distinction:
Heparin requires a cofactor (AT),

while Nafamostat is a direct inhibitor.
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Input Patient Factors

Patient Requires
Hemodialysis with Nafamostat

Dosing Prediction Model
(12-Variable Multivariable Linear Regression)

Concurrent Oral
Anticoagulant Use

  Key Predictors

Patient's
Dry Body Weight

  Key Predictors

Patient Age

  Key Predictors

Hemoglobin Level

  Key Predictors

Calculated Nafamostat Dose
(Average: ~22 mg/h)

Model Performance: Adj. R²=0.49, RMSE=4.11 mg/h

Monitor & Adjust:
Target ACT: 180-250 s
(Measured post-filter)

Click to download full resolution via product page

Key Insights for Researchers

Optimal Use Cases: Nafamostat mesylate is a superior alternative to heparin for patients with a
high risk of bleeding or those with heparin-induced thrombocytopenia (HIT). Its short half-life is a
key safety advantage [1] [2].

Dosing Considerations: Unlike heparin, nafamostat dosing is not one-size-fits-all. The predictive
model shows that patient-specific factors must be considered for optimal efficacy [5].

Emerging Potential: Beyond anticoagulation, early research indicates nafamostat may have
renoprotective effects by attenuating renal fibrosis, suggesting potential applications beyond

mere circuit anticoagulation [4].
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Comparative Context: When compared to another regional anticoagulant (citrate), nafamostat

demonstrates similar efficacy with a better metabolic safety profile, avoiding citrate-related
complications like alkalosis [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. of regional citrate anticoagulation and Comparison ... nafamostat [ijponline.biomedcentral.com]

2. and safety of Efficacy in patients with... Nafamostat mesylate [pmc.ncbi.nlm.nih.gov]

3. - Wikipedia Nafamostat [en.wikipedia.org]

4. Nafamostat mesilate attenuates renal fibrosis by ... [frontiersin.org]

5. Development of a predictive model for nafamostat mesylate ... [pubmed.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Nafamostat mesylate versus heparin hemodialysis anticoagulation

efficacy]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b536592#nafamostat-mesylate-versus-heparin-hemodialysis-

anticoagulation-efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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